Cas no 1246355-70-3 (C11 TopFluor® Glucosyl Ceramide)

• Product name: C11 TopFluor® Glucosyl Ceramide
• CAS No: 1246355-70-3
• MF: C₄₈H₈₀N₃O₈F₂
• MW: 865.16
• CID: 4726859

C11 TopFluor® Glucosyl Ceramide Chemical and Physical Properties

Names and Identifiers

• N-[11-(dipyrroMetheneboron difluoride)undecanoyl]-D-glucosyl-1-1'-D-erythro-sphingosine
• C11 TopFluor Glucosyl Ceramide
• C11 Glucosyl Ceramide
• N-[11-(dipyrrometheneboron difluoride)undecanoyl]-D-glucosyl-?1-1'-D-erythro-sphingosine
• C11 TopFluor® Glucosyl Ceramide

• Inchi： InChI=1S/C48H80BF2N3O8/c1-6-7-8-9-10-11-12-13-14-15-19-22-25-28-40(56)39(33-61-48-47(60)46(59)45(58)41(32-55)62-48)52-42(57)29-26-23-20-17-16-18-21-24-27-38-43-34(2)30-36(4)53(43)49(50,51)54-37(5)31-35(3)44(38)54/h25,28,30-31,39-41,45-48,55-56,58-60H,6-24,26-27,29,32-33H2,1-5H3,(H,52,57)/b28-25+/t39-,40+,41+,45+,46-,47+,48+/m0/s1
• InChI Key： JFSRTAWSWJIVBO-YFVMNSIZSA-N
• SMILES： CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCCCCCCCC1=C2C(C)=CC(C)=[N+]2[B-](F)(N3C(C)=CC(C)=C13)F)=O)CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@H](O4)CO

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 62
• Rotatable Bond Count: 31

C11 TopFluor® Glucosyl Ceramide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on C11 TopFluor® Glucosyl Ceramide

C11 TopFluor® Glucosyl Ceramide: A Novel Compound with Significance in Modern Biomedical Research

CAS no. 1246355-70-3 refers to a specialized chemical entity that has garnered considerable attention in the field of biomedical research. This compound, known as C11 TopFluor® Glucosyl Ceramide, represents a significant advancement in the development of bioactive molecules with potential applications in drug delivery systems, cell signaling, and therapeutic interventions. The unique structure of this compound, featuring a glucosyl ceramide backbone with a fluorinated C11 side chain, endows it with distinct physicochemical properties that make it particularly valuable for various biomedical applications.

The glucosyl ceramide moiety is a well-known component in lipid-based nanoparticles, which are widely used for drug delivery due to their ability to enhance the bioavailability and targeted delivery of therapeutic agents. The addition of a fluorinated C11 side chain to the glucosyl ceramide structure introduces additional functionalities that can modulate the compound's interactions with biological membranes and improve its stability in biological environments. This modification has been shown to enhance the compound's solubility and bioavailability, making it an attractive candidate for use in pharmaceutical formulations.

Recent studies have highlighted the potential of C11 TopFluor® Glucosyl Ceramide in enhancing the efficacy of drug delivery systems. Research has demonstrated that this compound can effectively incorporate into lipid bilayers, forming stable nanoparticles that protect encapsulated drugs from degradation and improve their targeted delivery to specific cells or tissues. This property is particularly relevant in the context of cancer therapy, where targeted drug delivery can minimize side effects and improve patient outcomes.

The fluorinated C11 side chain also contributes to the unique photophysical properties of C11 TopFluor® Glucosyl Ceramide. Fluorinated compounds are known for their ability to exhibit strong fluorescence, which can be exploited for imaging and diagnostic applications. In particular, this compound has shown promise in fluorescence-guided surgery and real-time monitoring of biological processes. The high quantum yield and stability of its fluorescence make it an excellent candidate for use in fluorescent probes and biosensors.

Moreover, the glucosyl ceramide portion of the molecule plays a crucial role in modulating cell signaling pathways. Glucosyl ceramides are known to interact with various cellular receptors and enzymes, influencing processes such as cell proliferation, differentiation, and apoptosis. The introduction of the C11 side chain enhances these interactions by improving the compound's affinity for its target receptors. This has led to significant interest in C11 TopFluor® Glucosyl Ceramide as a potential therapeutic agent for various diseases, including neurodegenerative disorders and inflammatory conditions.

In vitro studies have revealed that C11 TopFluor® Glucosyl Ceramide can effectively modulate cellular processes by interacting with key signaling pathways. For instance, research has shown that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation, leading to reduced tumor growth. Additionally, it has been observed to enhance the expression of anti-inflammatory cytokines, making it a promising candidate for treating chronic inflammatory diseases.

The potential applications of C11 TopFluor® Glucosyl Ceramide extend beyond drug delivery and cell signaling. The compound's ability to form stable nanoparticles has also made it useful in gene therapy applications. By encapsulating nucleic acids within these nanoparticles, researchers can achieve efficient delivery of genetic material to target cells, offering new possibilities for treating genetic disorders.

Recent advancements in synthetic chemistry have further enhanced the accessibility and versatility of C11 TopFluor® Glucosyl Ceramide. New synthetic routes have been developed that allow for greater control over the structure and properties of this compound, enabling researchers to tailor its characteristics for specific applications. These advancements have opened up new avenues for exploring its potential in biomedical research.

The safety profile of C11 TopFluor® Glucosyl Ceramide is another area of significant interest. Preclinical studies have demonstrated that this compound is well-tolerated at various doses, with minimal adverse effects observed. This makes it a promising candidate for clinical translation and therapeutic development. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, CAS no. 1246355-70-3 represents a novel chemical entity with significant potential in biomedical research. The unique structure of C11 TopFluor® Glucosyl Ceramide, featuring a glucosyl ceramide backbone with a fluorinated C11 side chain, endows it with distinct physicochemical properties that make it valuable for various applications. From enhancing drug delivery systems to modulating cell signaling pathways and serving as a fluorescent probe, this compound offers numerous possibilities for advancing biomedical research and therapeutic interventions.